Ethyl 4-(2-((5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)acetyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-[[5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C19H24N4O5S/c1-3-26-15-7-5-14(6-8-15)17-20-21-18(28-17)29-13-16(24)22-9-11-23(12-10-22)19(25)27-4-2/h5-8H,3-4,9-13H2,1-2H3
• InChI Key: FULOFPLWJAOWIE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(O2)SCC(=O)N3CCN(CC3)C(=O)OCC
• Molecular Formula: C19H24N4O5S
• Molecular Weight: 420.5 g/mol
• CAS No.: 850937-17-6

Description

Ethyl 4-(2-((5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)acetyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C19H24N4O5S and its molecular weight is 420.48. The purity is usually 95%.
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Scientific Research Applications

Microwave-Assisted Synthesis and Biological Activities

Ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates, containing a 1,3,4-oxadiazole nucleus among others, were synthesized and investigated for their antimicrobial, antilipase, and antiurease activities. Some compounds showed good to moderate antimicrobial activity against test microorganisms, with two exhibiting antiurease and four displaying antilipase activities (Başoğlu et al., 2013).

Carbazole Derivatives for Anticancer Activity

Novel carbazole derivatives were synthesized and evaluated for their antibacterial, antifungal, and anticancer activities. Certain derivatives demonstrated significant antibacterial and antifungal activity, and some were found to be active against the Human Breast Cancer Cell Line MCF7 (Sharma et al., 2014).

Antimicrobial Activities of Triazole Derivatives

New 1,2,4-triazole derivatives were synthesized and screened for their antimicrobial activities, showing good or moderate activities against the test microorganisms. The study highlights the potential of these compounds for antimicrobial applications (Bektaş et al., 2007).

Synthesis and Evaluation of Carbazole Conjugates

A series of carbazole conjugates were synthesized and characterized, with their structures confirmed by UV, FT-IR, 1H-NMR, and MS spectral studies. These compounds' biological activities were not detailed in the provided abstract, but their synthesis contributes to the chemical literature on carbazole and its derivatives (Verma et al., 2022).